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Technical Support Center: Magnesium
Combustion Experiments
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals conducting

magnesium combustion experiments.

Troubleshooting Guide
Unconvincing or unexpected results in magnesium combustion experiments can arise from

several factors, from sample preparation to procedural execution. This guide addresses

common issues in a question-and-answer format.

Q1: Why is the magnesium ribbon not igniting?

A1: Several factors can prevent the ignition of magnesium ribbon:

Insufficient Temperature: The heat source may not be reaching the ignition temperature of

magnesium, which is approximately 473°C (883°F) for ribbon and can be higher for bulk

forms.[1] Ensure the flame is in direct and sustained contact with the magnesium.

Oxide Layer: A layer of magnesium oxide (MgO) on the surface of the ribbon can inhibit

combustion. This layer forms when magnesium reacts with oxygen in the air over time. It is
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recommended to clean the surface of the magnesium ribbon with sandpaper or emery

paper to expose the pure metal before the experiment.[2][3][4]

Heat Dissipation: For larger pieces of magnesium, the heat from the flame can be

conducted away from the ignition point, preventing it from reaching the required temperature

to sustain combustion.

Q2: The magnesium ribbon burns with a dim yellow flame instead of a bright white light. What

is the cause?

A2: A dim yellow flame suggests incomplete or inefficient combustion. This can be due to:

Limited Oxygen Supply: Insufficient oxygen will result in a less intense reaction. If heating the

magnesium in a crucible, gently lifting the lid periodically allows more oxygen to enter and

fuel the combustion.[2] However, be cautious not to lift it for too long, as this can allow the

magnesium oxide product to escape.[2]

Impurities: The presence of impurities in the magnesium ribbon can affect the combustion

process and the color of the flame.

Q3: The final mass of the product is less than expected, or the calculated yield of magnesium
oxide is low. What are the potential sources of error?

A3: A lower than expected yield of magnesium oxide is a common issue with several potential

causes:[2][3]

Loss of Product: Magnesium oxide is a fine white powder that can easily escape from the

crucible, especially when lifting the lid during combustion.[2]

Incomplete Combustion: If the magnesium does not react completely, the final product will

contain unreacted magnesium, leading to a lower mass of magnesium oxide. The product

should be a white powder; a grayish appearance may indicate unreacted magnesium.[2]

Formation of Magnesium Nitride: Magnesium is highly reactive and can react with nitrogen

in the air, especially at high temperatures, to form magnesium nitride (Mg₃N₂).[5] This is a

common side reaction that can affect the final mass and the calculated yield of magnesium
oxide.[3][6]
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Measurement Errors: Inaccurate weighing of the crucible, magnesium ribbon, or the final

product can lead to incorrect yield calculations.[7]

Q4: The crucible cracked during the experiment. How can this be prevented?

A4: Crucibles can crack due to thermal shock. To prevent this, it is important to heat the

crucible gradually. Start with a gentle flame and slowly increase the temperature.[8] Avoid

placing a hot crucible on a cold surface. Allow the crucible to cool down completely on a pipe

clay triangle or a heat-resistant mat before handling or weighing.[2]

Frequently Asked Questions (FAQs)
Q1: What is the white powder produced when magnesium burns in the air?

A1: The white powder is primarily magnesium oxide (MgO).[4][9] It is formed when

magnesium reacts with oxygen in the air in a highly exothermic reaction.[10][11][12]

Q2: What are the main chemical reactions occurring during magnesium combustion in the air?

A2: The primary reaction is the combination of magnesium and oxygen to form magnesium
oxide:[10][11]

2Mg(s) + O₂(g) → 2MgO(s)

A side reaction with nitrogen in the air can also occur, forming magnesium nitride:[5]

3Mg(s) + N₂(g) → Mg₃N₂(s)

Q3: Why is it dangerous to look directly at burning magnesium?

A3: Burning magnesium produces an intensely bright white light that contains strong ultraviolet

(UV) radiation.[12][13] Looking directly at the flame can cause temporary or even permanent

damage to the eyes.[10][12][13] It is crucial to wear appropriate eye protection, such as

welding goggles, or to observe the reaction indirectly.[12]

Q4: Can water be used to extinguish a magnesium fire?
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A4: No, water should not be used to extinguish a magnesium fire. Burning magnesium reacts

violently with water, producing hydrogen gas, which is highly flammable and can intensify the

fire.[9][12] Carbon dioxide fire extinguishers are also ineffective as magnesium can burn in

carbon dioxide.[10][12] The recommended method for extinguishing a small magnesium fire is

to use a Class D dry powder fire extinguisher or to smother it with sand.[10][13]

Q5: What are the expected quantitative results of a magnesium combustion experiment?

A5: The quantitative results will depend on the specific experimental setup. However, some key

values include:

Ignition Temperature of Mg ribbon: Approximately 473 °C (883 °F).[1]

Burning Temperature: Can reach up to 3100 °C (5610 °F).

Heat of Formation of MgO: Approximately -601.83 kJ/mol.[10]

Quantitative Data Summary
The following table summarizes key quantitative data related to magnesium combustion

experiments.
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Parameter Value Notes

Ignition Temperature (ribbon) ~ 473 °C / 883 °F

The temperature at which

magnesium ribbon begins to

burn in the air.[1]

Burning Temperature
~ 1700 - 3100 °C / 3100 - 5610

°F

The temperature of the flame

during combustion can be

extremely high.[14]

Heat of Formation (ΔHf°) of

MgO
-601.83 kJ/mol

This indicates a highly

exothermic reaction.[10]

Combustion Velocity Dependent on particle size

Smaller particles have a faster

combustion velocity. For

example, 75 μm Mg powder

burns faster than 150 μm

powder.[13]

Theoretical Yield of MgO 1.658 g of MgO per 1 g of Mg

Based on the stoichiometry of

the reaction 2Mg + O₂ →

2MgO.

Experimental Protocols
Detailed Methodology for Determining the Empirical
Formula of Magnesium Oxide
This protocol outlines the steps to determine the empirical formula of magnesium oxide by

measuring the mass of magnesium and oxygen that react.

Materials:

Magnesium ribbon (approximately 10-15 cm)

Crucible and lid

Tongs
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Pipe clay triangle

Tripod

Bunsen burner

Heat-resistant mat

Emery paper or sandpaper

Analytical balance (accurate to at least two decimal places)

Procedure:[2][8]

Preparation:

Clean a piece of magnesium ribbon (about 10-15 cm) with emery paper to remove any

existing oxide layer.[2][4]

Coil the magnesium ribbon loosely. This ensures that all the magnesium has access to

oxygen during combustion.[2]

Heat the crucible and lid strongly for about a minute to ensure they are dry, then allow

them to cool completely.

Mass Measurement (Initial):

Weigh the empty crucible with its lid and record the mass (mass 1).[2]

Place the coiled magnesium ribbon inside the crucible, replace the lid, and weigh them

together. Record this mass (mass 2).[2]

Combustion:

Set up the tripod on the heat-resistant mat and place the pipe clay triangle on top.

Place the crucible containing the magnesium on the pipe clay triangle.
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Begin heating the crucible with a gentle Bunsen burner flame, then gradually increase to a

strong flame.[2][8]

Once the crucible is red hot, use tongs to carefully lift the lid slightly to allow air to enter.[2]

You may observe the magnesium beginning to burn with a bright white light.

Avoid opening the lid for too long to prevent the loss of magnesium oxide smoke.[2]

Continue heating and periodically lifting the lid until no further reaction is observed and the

magnesium has been completely converted to a white/grey ash.[2]

Remove the lid and heat the open crucible for another 1-2 minutes to ensure complete

combustion.

Cooling and Mass Measurement (Final):

Turn off the Bunsen burner and allow the crucible, lid, and contents to cool completely to

room temperature.[2]

Once cooled, re-weigh the crucible, lid, and the magnesium oxide product. Record this

mass (mass 3).[2]

Calculations:

Mass of magnesium: mass 2 - mass 1

Mass of magnesium oxide: mass 3 - mass 1

Mass of oxygen: (mass 3 - mass 1) - (mass 2 - mass 1) = mass 3 - mass 2

Moles of magnesium: Mass of magnesium / Molar mass of magnesium (24.31 g/mol )

Moles of oxygen: Mass of oxygen / Molar mass of oxygen (16.00 g/mol )

Determine the empirical formula: Find the simplest whole-number ratio of the moles of

magnesium to the moles of oxygen.
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Magnesium Combustion Reaction Pathway
The following diagram illustrates the primary and side reactions that occur during the

combustion of magnesium in air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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